Cas no 877788-31-3 (N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 877788-31-3
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5421153
• Update Time: 2025-10-31

N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylacetamide
• Acetamide, N-(3-chloro-4-methylphenyl)-2-[(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio]-
• N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)acetamide

• Inchi： 1S/C22H19ClN4OS/c1-14-8-9-17(11-19(14)23)26-20(28)13-29-21-10-15(2)25-22-18(12-24-27(21)22)16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,26,28)
• InChI Key： BWGCMTOZOIKRDX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1N2N=CC(C3=CC=CC=C3)=C2N=C(C)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}sulfanyl)acetamide

N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No 877788-31-3, known as N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in medicinal chemistry and pharmacology.

N-(3-chloro-4-methylphenyl)-2-({5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}sulfanyl)acetamide is characterized by its intricate molecular architecture, which includes a pyrazolo[1,5-a]pyrimidine core, a sulfanyl group, and a substituted phenyl ring. The presence of these functional groups contributes to its diverse chemical properties and biological interactions. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The CAS No 877788-31-3 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Its structural complexity makes it a valuable subject for exploring novel synthetic methodologies and optimizing chemical reactions. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the efficiency of its production process.

One of the key features of N-(3-chloro-4-methylphenyl)-2-{...}acetamide is its ability to modulate cellular signaling pathways, particularly those involving protein kinases and other enzymatic targets. This property has been extensively studied in vitro and in vivo models, revealing its potential as an anti-proliferative agent against cancer cells. Recent findings suggest that it may also exhibit anti-inflammatory properties by inhibiting key mediators of inflammation, making it a versatile candidate for multi-target drug design.

In terms of synthesis, the preparation of this compound involves a series of well-defined steps that require precise control over reaction conditions. The use of protecting groups and strategic functional group transformations are critical to achieving high yields and maintaining the integrity of the molecule's structure. Innovations in green chemistry have also been applied to reduce the environmental impact of its production process.

From an applications perspective, N-(3-chloro-4-methylphenyl)-2-{...}acetamide holds promise in both therapeutic and diagnostic contexts. Its ability to interact with specific biological targets makes it a valuable tool for studying disease mechanisms at a molecular level. Additionally, ongoing research is exploring its potential as a component in drug delivery systems, where its structural features could enhance bioavailability and reduce side effects.

Looking ahead, the continued exploration of N-(3-chloro-4-methylphenyl)-2-{...}acetamide is expected to yield further insights into its pharmacokinetics, toxicity profile, and efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression toward clinical evaluation. As research advances, this compound will undoubtedly play a pivotal role in shaping the future landscape of medicinal chemistry.

In conclusion, N-(3-chloro-4-methylphenyl)-2-{...}acetamide (CAS No 877788-31-3) stands out as a compelling example of how sophisticated organic molecules can contribute to scientific innovation. Its unique properties, coupled with ongoing research advancements, position it as a key player in the development of novel therapeutic strategies across various disease areas.